Cas no 61363-54-0 (2H-Thiopyran-3,5(4H,6H)-dione, 4-ethyl-)

• Product Name: 2H-Thiopyran-3,5(4H,6H)-dione, 4-ethyl-
• CAS No: 61363-54-0
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 482294
• PubChem ID: 12361289
• Update Time: 2025-04-19

2H-Thiopyran-3,5(4H,6H)-dione, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-3,5(4H,6H)-dione, 4-ethyl-
• 4-ethylthiane-3,5-dione
• 61363-54-0
• DTXSID10494133

• Inchi： 1S/C7H10O2S/c1-2-5-6(8)3-10-4-7(5)9/h5H,2-4H2,1H3
• InChI Key： DGFREQDFEYNKLD-UHFFFAOYSA-N
• SMILES： S1CC(C(C(C1)=O)CC)=O

Computed Properties

• Exact Mass: 158.0402
• Monoisotopic Mass: 158.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14